Cas no 1153340-22-7 (N-(Cyclopropylmethyl)-3-(difluoromethoxy)aniline)

• Product Name: N-(Cyclopropylmethyl)-3-(difluoromethoxy)aniline
• CAS No: 1153340-22-7
• MF: C₁₁H₁₃F₂NO
• MW: 213.223829984665
• CID: 5049718
• Update Time: 2025-10-28

N-(Cyclopropylmethyl)-3-(difluoromethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• N-(cyclopropylmethyl)-3-(difluoromethoxy)aniline
• N-(Cyclopropylmethyl)-3-(difluoromethoxy)aniline

• Inchi： 1S/C11H13F2NO/c12-11(13)15-10-3-1-2-9(6-10)14-7-8-4-5-8/h1-3,6,8,11,14H,4-5,7H2
• InChI Key： KXRYTACBUDYIGB-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)NCC1CC1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 197
• XLogP3: 3.6
• Topological Polar Surface Area: 21.3

Additional information on N-(Cyclopropylmethyl)-3-(difluoromethoxy)aniline

Recent Advances in the Study of N-(Cyclopropylmethyl)-3-(difluoromethoxy)aniline (CAS: 1153340-22-7)

N-(Cyclopropylmethyl)-3-(difluoromethoxy)aniline (CAS: 1153340-22-7) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research brief consolidates the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound's unique structure, featuring a cyclopropylmethyl group and a difluoromethoxy moiety, has drawn attention for its potential to modulate biological targets. Recent synthetic methodologies have optimized the production of N-(Cyclopropylmethyl)-3-(difluoromethoxy)aniline, achieving higher yields and purity, which is critical for its application in pharmaceutical development. Advances in catalytic processes and green chemistry approaches have been particularly noteworthy.

In terms of biological activity, preliminary studies suggest that N-(Cyclopropylmethyl)-3-(difluoromethoxy)aniline exhibits promising interactions with specific enzyme systems and receptors. Research published in the last year has explored its role as a modulator of inflammatory pathways, with potential implications for treating autoimmune diseases. Additionally, its pharmacokinetic properties, including metabolic stability and bioavailability, are under investigation to assess its suitability as a drug candidate.

One of the most compelling aspects of recent research is the compound's application in targeted drug delivery systems. Its chemical properties allow for functionalization, enabling conjugation with nanoparticles or other carriers to enhance therapeutic efficacy. Studies have demonstrated its potential in oncology, where it has been used to improve the specificity and reduce the side effects of chemotherapeutic agents.

Despite these advancements, challenges remain in the clinical translation of N-(Cyclopropylmethyl)-3-(difluoromethoxy)aniline. Issues such as scalability of synthesis, long-term toxicity, and regulatory compliance are areas of ongoing research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to address these hurdles and accelerate the compound's transition from bench to bedside.

In conclusion, N-(Cyclopropylmethyl)-3-(difluoromethoxy)aniline (CAS: 1153340-22-7) represents a promising avenue in chemical biology and drug development. Its versatile applications, from synthetic intermediates to potential therapeutics, underscore its importance in contemporary research. Continued exploration of its properties and mechanisms will likely yield further breakthroughs, solidifying its role in the future of medicine.